Cas no 149777-00-4 (4,4-dimethyl oxane-4,4-dicarboxylate)

4,4-Dimethyl oxane-4,4-dicarboxylate is a cyclic dicarboxylate ester characterized by its stable oxane ring structure and two ester functional groups. This compound is valued for its role as an intermediate in organic synthesis, particularly in the production of specialty chemicals and polymers. Its rigid cycloaliphatic framework contributes to enhanced thermal and chemical stability, making it suitable for high-performance applications. The symmetrical structure and functional groups allow for controlled reactivity in esterification and polymerization processes. Additionally, its low volatility and compatibility with various solvents enhance its utility in formulations requiring precise stoichiometric control. This compound is commonly used in research and industrial settings where tailored molecular architecture is critical.
4,4-dimethyl oxane-4,4-dicarboxylate structure
149777-00-4 structure
Product Name:4,4-dimethyl oxane-4,4-dicarboxylate
CAS No:149777-00-4
MF:C9H14O5
MW:202.204463481903
MDL:MFCD02093499
CID:100084
PubChem ID:11063483
Update Time:2025-10-19

4,4-dimethyl oxane-4,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl dihydro-2H-pyran-4,4(3H)-dicarboxylate
    • Dimethyl Tetrahydropyran-4,4-dicarboxylate
    • 4H-Pyran-4,4-dicarboxylicacid, tetrahydro-, 4,4-dimethyl ester
    • Dimethyl tetrahydropyran-4-dicarboxylate
    • Tetrahydropyran-4,4-dicarboxylic Acid Dimethyl Ester
    • dimethyl oxane-4,4-dicarboxylate
    • Dimethyl tetrahydro-4H-pyran-4,4-dicarboxylate
    • Tetrahydro-2H-pyran-4,4-dicarboxylic acid dimethyl ester
    • 4H-Pyran-4,4-dicarboxylicacid
    • Tetrahydropyran-4,4-dicarboxylicAcidDimethylEst
    • Tetrahydro-4H-pyran-4,4-dicarboxylic acid dimethyl ester
    • 4H-Pyran-4,4-dicarboxylic acid, tetrahydro-, dimethyl ester
    • KSC526G5T
    • OTIZXJJKKRZQJR-UHFFFAOYSA-N
    • 7474AA
    • VZ31924
    • SY004362
    • DimethylTetrahydropyr
    • 4,4-dimethyl oxane-4,4-dicarboxylate
    • MDL： MFCD02093499
    • Inchi： 1S/C9H14O5/c1-12-7(10)9(8(11)13-2)3-5-14-6-4-9/h3-6H2,1-2H3
    • InChI Key： OTIZXJJKKRZQJR-UHFFFAOYSA-N
    • SMILES： O1CCC(C(=O)OC)(C(=O)OC)CC1

Computed Properties

  • Exact Mass: 202.08400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.181±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 238.2±40.0 ºC (760 Torr),
  • Flash Point: 96.7±27.4 ºC,
  • Refractive Index: 1.4530 to 1.4560
  • Solubility: Dissolution (51 g/l) (25 º C),
  • PSA: 61.83000
  • LogP: 0.12920
  • Solubility: Not determined

4,4-dimethyl oxane-4,4-dicarboxylate Security Information

4,4-dimethyl oxane-4,4-dicarboxylate Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4-dimethyl oxane-4,4-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB01777-1g
4,4-dimethyl oxane-4,4-dicarboxylate
 149777-00-4 97%
1g
 145.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB01777-5g
4,4-dimethyl oxane-4,4-dicarboxylate
 149777-00-4 97%
5g
 523.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB01777-25g
4,4-dimethyl oxane-4,4-dicarboxylate
 149777-00-4 97%
25g
 2166.00 2021-07-09
Chemenu
CM182076-25g
Dimethyl dihydro-2H-pyran-4,4(3H)-dicarboxylate
 149777-00-4 97%
25g
 $249 2021-08-05
Chemenu
CM182076-5g
Dimethyl dihydro-2H-pyran-4,4(3H)-dicarboxylate
 149777-00-4 97%
5g
 $*** 2023-03-31
Chemenu
CM182076-25g
Dimethyl dihydro-2H-pyran-4,4(3H)-dicarboxylate
 149777-00-4 97%
25g
 $*** 2023-03-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T1825-5g
4,4-dimethyl oxane-4,4-dicarboxylate
 149777-00-4 98.0%(GC)
5g
 ￥610.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T1825-25g
4,4-dimethyl oxane-4,4-dicarboxylate
 149777-00-4 98.0%(GC)
25g
 ￥2690.0 2022-06-10
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB01777-1g
4,4-dimethyl oxane-4,4-dicarboxylate
 149777-00-4 97%
1g
 ¥145 2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB01777-5g
4,4-dimethyl oxane-4,4-dicarboxylate
 149777-00-4 97%
5g
 ¥523 2023-09-15

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